Cas no 62171-58-8 (Benzoic acid, 2-(1,1-dimethylethyl)-, ethyl ester)

• Product Name: Benzoic acid, 2-(1,1-dimethylethyl)-, ethyl ester
• CAS No: 62171-58-8
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 455646
• PubChem ID: 23345333
• Update Time: 2025-04-19

Benzoic acid, 2-(1,1-dimethylethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(1,1-dimethylethyl)-, ethyl ester
• ethyl 2-tert-butylbenzoate
• SCHEMBL1787314
• 62171-58-8
• AKOS020228632
• DTXSID90633245

• Inchi： 1S/C13H18O2/c1-5-15-12(14)10-8-6-7-9-11(10)13(2,3)4/h6-9H,5H2,1-4H3
• InChI Key： GSJBZTCJUGDXPA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=CC=1C(C)(C)C)=O

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters